Cas no 1342355-23-0 (4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride)

• Product Name: 4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride
• CAS No: 1342355-23-0
• MF: C₉H₁₉ClO₃S
• MW: 242.763361215591
• CID: 5168861
• PubChem ID: 64198874
• Update Time: 2025-06-08

4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Tert-pentyloxy)butane-1-sulfonyl chloride
• 4-[(2-methylbutan-2-yl)oxy]butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(1,1-dimethylpropoxy)-
• 4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO3S/c1-4-9(2,3)13-7-5-6-8-14(10,11)12/h4-8H2,1-3H3
• InChI Key： IKRDNQLKWQYDRM-UHFFFAOYSA-N
• SMILES： ClS(CCCCOC(C)(C)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride

Professional Introduction to 4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl Chloride (CAS No. 1342355-23-0)

4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1342355-23-0, is a versatile intermediate with potential applications in the synthesis of various bioactive molecules. Its unique structural features, including a sulfonyl chloride functional group and a branched alkyl chain, make it a valuable building block for medicinal chemists and synthetic organic chemists.

The< strong>4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride molecule consists of a butane backbone substituted with a sulfonyl chloride at one end and an oxybutyl group at the other. The presence of the sulfonyl chloride moiety enhances its reactivity, making it particularly useful in nucleophilic substitution reactions. This property is leveraged in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been a surge in research focused on developing novel sulfonamides as therapeutic agents. The< strong>4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride has emerged as a key intermediate in this endeavor due to its ability to undergo facile reactions with various nucleophiles. For instance, it can be used to synthesize sulfonamides by reacting with primary or secondary amines, leading to the formation of stable and biologically active compounds.

The< strong>CAS No. 1342355-23-0 compound is also of interest in the development of protease inhibitors, which are crucial in the treatment of diseases such as HIV/AIDS and cancer. Protease inhibitors work by binding to and inhibiting the activity of specific proteases, thereby disrupting critical cellular processes in pathogens or cancer cells. The sulfonyl chloride functionality in< strong>4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride allows for the introduction of diverse substituents that can fine-tune the binding properties of the resulting sulfonamides, enhancing their efficacy as protease inhibitors.

Another area where< strong>4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride shows promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing sulfonamides derived from this compound, researchers aim to develop kinase inhibitors that can selectively target and inhibit aberrant signaling pathways without affecting normal cellular processes.

The structural flexibility of< strong>4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride allows for the introduction of various substituents at different positions along the molecule. This versatility enables medicinal chemists to optimize the pharmacokinetic and pharmacodynamic properties of their synthesized compounds. For example, modifications at the branching point of the alkyl chain can influence solubility, metabolic stability, and target binding affinity.

In conclusion, 4-(2-methylbutan-2-yl)oxybutane-1-sulfonyl chloride, identified by its CAS number CAS No. 1342355-23-0, is a highly valuable intermediate in pharmaceutical research. Its unique reactivity and structural features make it an indispensable tool for synthesizing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug discovery is expected to grow even further.